Benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanone

• Molecular Formula: C17H16O5
• Molecular Weight: 300.30 g/mol
• IUPAC Name: 1,3-benzodioxol-5-yl-(3-ethoxy-4-methoxyphenyl)methanone
• InChI: InChI=1S/C17H16O5/c1-3-20-15-8-11(4-6-13(15)19-2)17(18)12-5-7-14-16(9-12)22-10-21-14/h4-9H,3,10H2,1-2H3
• InChI Key: SVZDUOFAMWZTKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)C2=CC3=C(C=C2)OCO3)OC

Description

Benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanone is a useful research compound. Its molecular formula is C17H16O5 and its molecular weight is 300.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanol (1.09 g, 3.6 mmol) in CH2Cl2 (20 mL) at room temperature was added activated MnO2 powder (1.6 g, 18.1 mmol) and kept adding 23 equivalents of MnO2 every 35 h until HPLC showed disappearance of the starting material. The black suspension was filtered through a Celite pad, concentrated in vacuo to give benzo[1,3]dioxol-5-yl-(3-ethoxy-4-methoxy-phenyl)-methanone as an off-white solid (1.06 g, 98% yield): 1H NMR (CDCl3) δ 1.49 (t, J=7 Hz, 3H, CH2CH3), 3.95 (s, 3H, OCH3), 4.16 (q, J=7 Hz, 2H, CH2CH3), 6.07 (s, 2H, CH2), 6.85-6.91 (m, 2H, Ar), 7.32-7.42 (m, 4H, Ar). The product was used in the next step without further purification.